4-[(3-Methoxyphenyl)sulfanyl]-2-phenyl-5-pyrimidinyl phenyl sulfone

• IUPAC Name: 5-(benzenesulfonyl)-4-(3-methoxyphenyl)sulfanyl-2-phenylpyrimidine
• InChI: InChI=1S/C23H18N2O3S2/c1-28-18-11-8-12-19(15-18)29-23-21(30(26,27)20-13-6-3-7-14-20)16-24-22(25-23)17-9-4-2-5-10-17/h2-16H,1H3
• InChI Key: WGYOJBONGZTQET-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)SC2=NC(=NC=C2S(=O)(=O)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C23H18N2O3S2
• Molecular Weight: 434.5 g/mol

Description

4-[(3-Methoxyphenyl)sulfanyl]-2-phenyl-5-pyrimidinyl phenyl sulfone is a chemical compound that belongs to the class of sulfones. It is also known as MPS or 4-Methoxyphenyl 2-phenyl-5-pyrimidinyl sulfone. MPS has gained significant attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, biotechnology, and material science.

Scientific Research Applications

Proton Exchange Membranes for Fuel Cells

A study demonstrated the synthesis of comb-shaped poly(arylene ether sulfone)s containing sulfonated side chains for use as proton exchange membranes in fuel cells. These membranes exhibited high proton conductivity, indicating their potential as materials for fuel cell applications (D. Kim, G. Robertson, & M. Guiver, 2008). Another research focused on poly(arylene ether sulfone) proton exchange membranes with flexible acid side chains, showing high proton conductivities and low methanol permeabilities, suggesting their suitability for fuel cell applications (Chenyi Wang et al., 2012).

Advanced Polymeric Materials

Research on new polyimides derived from sulfone-containing monomers highlighted their potential in creating transparent, flexible, and tough polyimide films with moderate glass transition temperatures, suitable for various industrial applications (D. Liaw, Been-Yang Liaw, & Kuo-Liang Su, 1999). Additionally, sulfonated polyimides containing pyridine groups have been studied for their use as proton exchange membrane materials, exhibiting high thermal stability, good mechanical properties, and high proton conductivity (Rui Lei et al., 2011).

Chemical Synthesis and Reactivity

The study of oxygen transfer reactions involving methoxy substituted benzyl phenyl sulfides explored the mechanisms of oxidation by high valent oxoruthenium compounds, contributing to the understanding of chemical reactivity and synthesis techniques (S. Lai, C. J. Lepage, & Donald G. Lee, 2002). Furthermore, the synthesis and investigation of sulfanyl-, sulfinyl-, and sulfonyl-substituted bicyclic dioxetanes demonstrated their potential in base-induced chemiluminescence, highlighting their applicability in developing novel luminescent materials (N. Watanabe et al., 2010).